Cas no 2171618-59-8 (3-amino(cyclopropyl)methyl-1-methylpyrrolidin-3-ol)

• Product Name: 3-amino(cyclopropyl)methyl-1-methylpyrrolidin-3-ol
• CAS No: 2171618-59-8
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 5896771
• PubChem ID: 165601041
• Update Time: 2025-10-28

3-amino(cyclopropyl)methyl-1-methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino(cyclopropyl)methyl-1-methylpyrrolidin-3-ol
• 2171618-59-8
• 3-[amino(cyclopropyl)methyl]-1-methylpyrrolidin-3-ol
• EN300-1638627

• Inchi： 1S/C9H18N2O/c1-11-5-4-9(12,6-11)8(10)7-2-3-7/h7-8,12H,2-6,10H2,1H3
• InChI Key： NVKPRJQLOJYFSM-UHFFFAOYSA-N
• SMILES： OC1(CN(C)CC1)C(C1CC1)N

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-amino(cyclopropyl)methyl-1-methylpyrrolidin-3-ol

Comprehensive Overview of 3-amino(cyclopropyl)methyl-1-methylpyrrolidin-3-ol (CAS No. 2171618-59-8)

3-amino(cyclopropyl)methyl-1-methylpyrrolidin-3-ol (CAS No. 2171618-59-8) is a specialized organic compound with a unique structural framework, combining a pyrrolidine ring with a cyclopropyl substituent. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery and material science applications. The presence of both amino and hydroxyl functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 3-amino(cyclopropyl)methyl-1-methylpyrrolidin-3-ol features a pyrrolidin-3-ol core, which is a common motif in bioactive molecules. The cyclopropyl group introduces steric constraints that can influence the compound's binding affinity and metabolic stability, properties highly sought after in medicinal chemistry. Researchers are particularly interested in its potential to modulate biological targets, such as enzymes and receptors, due to its balanced lipophilicity and hydrogen-bonding capacity.

In recent years, the demand for 3-amino(cyclopropyl)methyl-1-methylpyrrolidin-3-ol has surged, driven by its applications in the development of novel therapeutics. For instance, it has been explored as a precursor for CNS-active compounds, which are critical in addressing neurological disorders—a hot topic in modern healthcare. The compound's ability to cross the blood-brain barrier (BBB) makes it a candidate for designing drugs targeting conditions like Alzheimer's disease and depression.

From a synthetic perspective, 3-amino(cyclopropyl)methyl-1-methylpyrrolidin-3-ol can be prepared via multi-step organic reactions, including reductive amination and cyclization strategies. Its purity and stability are crucial for reproducible results in research, prompting advancements in analytical techniques like HPLC and NMR spectroscopy for quality control. These methods ensure the compound meets the stringent requirements of pharmaceutical-grade materials.

The agrochemical industry also benefits from derivatives of 3-amino(cyclopropyl)methyl-1-methylpyrrolidin-3-ol, particularly in the synthesis of plant growth regulators and pest control agents. Its structural flexibility allows for modifications that enhance bioactivity while minimizing environmental impact—a priority in sustainable agriculture. This aligns with global trends toward green chemistry and eco-friendly solutions.

Market insights indicate that 3-amino(cyclopropyl)methyl-1-methylpyrrolidin-3-ol is increasingly available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Pricing and availability vary based on scale and purity, with custom synthesis services gaining popularity for tailored applications. Companies are also investing in process optimization to reduce production costs and improve yield, reflecting the compound's growing commercial relevance.

For researchers working with 3-amino(cyclopropyl)methyl-1-methylpyrrolidin-3-ol, safety data sheets (SDS) provide essential guidelines on handling and storage. While the compound is not classified as hazardous under standard regulations, proper lab practices—such as using personal protective equipment (PPE)—are recommended to ensure safe usage. This emphasis on safety resonates with broader industry standards and regulatory compliance.

In summary, 3-amino(cyclopropyl)methyl-1-methylpyrrolidin-3-ol (CAS No. 2171618-59-8) represents a promising scaffold in both pharmaceutical and agrochemical innovation. Its multifaceted applications, coupled with ongoing research into its derivatives, position it as a compound of enduring scientific and industrial interest. As the fields of drug discovery and sustainable chemistry evolve, this molecule is poised to play a pivotal role in addressing some of today's most pressing challenges.